Cas no 1344221-24-4 (4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1344221-24-4
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5741588
• PubChem ID: 63988924
• Update Time: 2025-07-17

4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1344221-24-4
• AKOS013304999
• CS-0291618
• 4-(pyrimidin-4-yl)pyrrolidine-3-carboxylicacid
• 4-(pyrimidin-4-yl)pyrrolidine-3-carboxylic acid
• EN300-1457673
• 3-Pyrrolidinecarboxylic acid, 4-(4-pyrimidinyl)-
• 4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H11N3O2/c13-9(14)7-4-11-3-6(7)8-1-2-10-5-12-8/h1-2,5-7,11H,3-4H2,(H,13,14)
• InChI Key： IUIUHHTUWUOVOQ-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 421.8±45.0 °C(Predicted)
• pka: 3.51±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 1344221-24-4)

4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 1344221-24-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its long-tail keyword "pyrimidine-pyrrolidine carboxylic acid derivative," is a versatile building block in medicinal chemistry. Its molecular framework combines a pyrimidine ring with a pyrrolidine carboxylic acid moiety, making it a valuable intermediate for drug discovery and development.

In recent years, the demand for 4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid has surged, particularly in the context of targeted drug design and small molecule therapeutics. Researchers are increasingly exploring its potential in modulating protein-protein interactions and enzyme inhibition, which aligns with the growing interest in precision medicine and personalized therapies. The compound's CAS No. 1344221-24-4 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in contemporary research.

One of the key reasons for the popularity of 4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid is its role in the synthesis of kinase inhibitors. Kinases are a hot topic in drug discovery, especially for treating cancers and inflammatory diseases. The compound's pyrimidine core is a common pharmacophore in kinase inhibitors, and its pyrrolidine carboxylic acid side chain offers additional binding interactions. This dual functionality makes it a sought-after scaffold for structure-activity relationship (SAR) studies.

Another area where 4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid shines is in fragment-based drug discovery (FBDD). Fragment-based approaches are gaining traction as they allow for the efficient exploration of chemical space. The compound's moderate size and functional group diversity make it an ideal candidate for fragment libraries. Researchers often query "pyrimidine-pyrrolidine derivatives for FBDD" to identify similar compounds, highlighting the importance of this molecule in modern drug development.

The synthesis of 4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its CAS No. 1344221-24-4 is a critical identifier for ensuring reproducibility in synthetic protocols. The compound's purity and stability are also frequently discussed topics, as they directly impact its utility in high-throughput screening (HTS) and lead optimization.

From a commercial perspective, 4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid is available from several specialty chemical suppliers. Its price and availability are often searched using terms like "buy pyrimidine-pyrrolidine carboxylic acid" or "CAS 1344221-24-4 supplier." The compound's niche applications ensure steady demand, particularly from pharmaceutical companies and academic labs focused on innovative drug candidates.

In summary, 4-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 1344221-24-4) is a pivotal compound in medicinal chemistry, with applications spanning kinase inhibitor development, fragment-based drug discovery, and beyond. Its structural features and versatility make it a staple in research labs worldwide, and its relevance is likely to grow as the field of targeted therapies continues to evolve.